Cas no 13582-94-0 (3,4-dihydro-2H-1,4-benzoxazin-2-ylmethanamine dihydrochloride)

3,4-dihydro-2H-1,4-benzoxazin-2-ylmethanamine dihydrochloride structure
13582-94-0 structure
Product Name:3,4-dihydro-2H-1,4-benzoxazin-2-ylmethanamine dihydrochloride
CAS No:13582-94-0
MF:C9H14Cl2N2O
MW:237.126260280609
CID:1239653
Update Time:2024-08-04

3,4-dihydro-2H-1,4-benzoxazin-2-ylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3,4-dihydro-2H-1,4-benzoxazin-2-ylmethanamine dihydrochloride
    • LogP
    • 2-(Aminomethyl)-3,4-dihydro-2H-1,4-benzoxazine dihydrochloride
    • Inchi: 1S/C9H12N2O.2ClH/c10-5-7-6-11-8-3-1-2-4-9(8)12-7;;/h1-4,7,11H,5-6,10H2;2*1H
    • InChI Key: AQVRUIBYFYESPB-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC=C2NCC1CN.[H]Cl.[H]Cl

Computed Properties

  • Exact Mass: 236.04852
  • Monoisotopic Mass: 236.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.3A^2

Experimental Properties

  • PSA: 47.28

3,4-dihydro-2H-1,4-benzoxazin-2-ylmethanamine dihydrochloride Related Literature

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